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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl 3-pentenoate in a laboratory setting. The information

is intended for researchers, scientists, and drug development professionals to ensure safe and

effective use of this compound.

Chemical and Physical Properties
Property Value

Molecular Formula C6H10O2

Molecular Weight 114.14 g/mol [1][2]

Appearance Colorless to slightly yellow clear liquid[3]

Boiling Point 55-56 °C at 20 mmHg[2]

Density 0.93 g/mL at 25 °C[2]

Flash Point 24 °C (75.2 °F) - closed cup[2]

Refractive Index n20/D 1.421[2]

Hazard Identification and First Aid
Methyl 3-pentenoate is a flammable liquid and vapor that can cause irritation to the eyes, skin,

respiratory tract, and digestive tract.[1][3] Inhalation of high concentrations may lead to central
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nervous system depression.[3]

Exposure Route Potential Health Effects First Aid Measures

Inhalation

May cause respiratory tract

irritation and central nervous

system depression.[3]

Remove from exposure to

fresh air immediately. If

breathing is difficult, administer

oxygen. Seek medical

attention. Do not use mouth-to-

mouth resuscitation.[3]

Skin Contact
May cause skin irritation and

dermatitis.[3]

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes.[3] Seek

medical aid if irritation persists.

Eye Contact

May cause eye irritation,

chemical conjunctivitis, and

corneal damage.[3]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[3]

Get medical aid.

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[3]

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water.[3] Seek immediate

medical attention.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risks when handling Methyl 3-
pentenoate.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[3] Nitrile or butyl

rubber gloves are

recommended.[4]

Body Protection
Laboratory coat or Chemical

Apron

Wear appropriate protective

clothing to prevent skin

exposure.[3] For larger

quantities, a chemical-resistant

apron may be appropriate.[4]

[5]

Respiratory Protection
NIOSH/MSHA approved

respirator

Use in a well-ventilated area.

[3] If exposure limits are

exceeded or if irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is crucial for minimizing the risk of exposure and

ensuring safe handling of Methyl 3-pentenoate.
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Safe Handling Workflow for Methyl 3-pentenoate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Ventilated Work Area

Dispense Methyl 3-pentenoate

Perform Experiment

Tightly Close Container

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Click to download full resolution via product page

Safe handling workflow for Methyl 3-pentenoate.
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Experimental Protocol: Step-by-Step Handling
Procedure

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Methyl 3-pentenoate before starting

any work.[3]

Ensure a calibrated fire extinguisher, safety shower, and eyewash station are readily

accessible.[3]

Don the required personal protective equipment (PPE) as detailed in the table above.

Prepare a well-ventilated work area, preferably a chemical fume hood.[3]

Handling and Use:

Ground and bond containers when transferring the material to prevent static discharge.

Use only non-sparking tools.[6]

Avoid contact with eyes, skin, and clothing.[3]

Keep the container tightly closed when not in use.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible substances such as strong bases and strong oxidizing

agents.[3]

Disposal Plan
Proper disposal of Methyl 3-pentenoate and its containers is essential to prevent

environmental contamination and comply with regulations.
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Waste Characterization: Unused Methyl 3-pentenoate should be treated as hazardous

chemical waste.

Disposal of Liquid Waste:

Collect all waste containing Methyl 3-pentenoate in a designated, properly labeled, and

sealed container.

Dispose of the chemical waste through a licensed waste disposal company.

Do not dispose of it down the drain.

Disposal of Contaminated Materials:

Any materials, such as gloves, paper towels, or containers that have come into contact

with Methyl 3-pentenoate, should be considered contaminated.

Place these materials in a sealed bag or container and dispose of them as hazardous

waste.

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national hazardous waste regulations.[5] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste and ensuring its

complete and accurate classification.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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